Cas no 83991-25-7 (Methanone,(4-aminophenyl)[7-(phenylmethyl)-3,7-diazabicyclo[3.3.1]non-3-yl]-)

• Product Name: Methanone,(4-aminophenyl)[7-(phenylmethyl)-3,7-diazabicyclo[3.3.1]non-3-yl]-
• CAS No: 83991-25-7
• MF: C₂₁H₂₅N₃O
• MW: 335.442704916
• CID: 725187
• PubChem ID: 71270
• Update Time: 2025-04-19

Methanone,(4-aminophenyl)[7-(phenylmethyl)-3,7-diazabicyclo[3.3.1]non-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-aminophenyl)[7-(phenylmethyl)-3,7-diazabicyclo[3.3.1]non-3-yl]-
• (4-aminophenyl)-(7-benzyl-3,7-diazabicyclo[3.3.1]nonan-3-yl)methanone
• DTXSID0057839
• Lu47110;Lu-47110;Lu 47110
• CAS-83991-25-7
• DTXCID1031628
• Ambasilide
• NCGC00253692-01
• 3-(4-aminobenzoyl)-7-benzyl-3,7-diazabicyclo[3.3.1]nonane
• AKOS030239820
• NS00121044
• Tox21_113814
• DLNAKYFPFYUBDR-UHFFFAOYSA-N
• Z2681892397
• 83991-25-7
• D09758
• SCHEMBL427931
• CHEMBL3560466

• Inchi： 1S/C21H25N3O/c22-20-8-6-19(7-9-20)21(25)24-14-17-10-18(15-24)13-23(12-17)11-16-4-2-1-3-5-16/h1-9,17-18H,10-15,22H2
• InChI Key： DLNAKYFPFYUBDR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N1CC2CN(CC3C=CC=CC=3)CC(C1)C2

Computed Properties

• Exact Mass: 335.199762429g/mol
• Monoisotopic Mass: 335.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 49.6Ų